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Compound of Interest

Compound Name: Haloperidol

Cat. No.: B065202 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative

determination of haloperidol in pharmaceutical formulations using spectrophotometric

methods. These methods are essential for quality control and routine analysis in the

pharmaceutical industry due to their simplicity, cost-effectiveness, and reliability. The protocols

described herein are based on established and validated analytical procedures.

Principle of Spectrophotometry
Spectrophotometry is an analytical technique that measures the amount of light absorbed by a

substance as a function of the wavelength of the light. According to the Beer-Lambert law, the

absorbance of a solution is directly proportional to the concentration of the absorbing species

and the path length of the light through the solution. This relationship forms the basis for the

quantitative analysis of substances like haloperidol.
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To cite this document: BenchChem. [Spectrophotometric Analysis of Haloperidol in
Pharmaceutical Formulations: Application Notes and Protocols]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b065202#spectrophotometric-
analysis-of-haloperidol-in-pharmaceutical-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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